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Compound of Interest

Compound Name: Bet-bay 002

Cat. No.: B1139312 Get Quote

Researchers and drug development professionals handling BET-BAY 002, a potent BET

inhibitor, must adhere to strict safety and disposal protocols to mitigate risks and ensure

environmental protection. This document provides a comprehensive guide to the proper

handling, storage, and disposal of BET-BAY 002 (CAS No. 1588521-78-1), based on available

safety data.

Compound Data Summary
A summary of key safety and storage information for BET-BAY 002 is provided in the table

below for quick reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1139312?utm_src=pdf-interest
https://www.benchchem.com/product/b1139312?utm_src=pdf-body
https://www.benchchem.com/product/b1139312?utm_src=pdf-body
https://www.benchchem.com/product/b1139312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Citation

CAS Number 1588521-78-1 [1]

Molecular Formula C22H18ClN5O [1]

Molecular Weight 403.86 [1]

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Standard Operating Procedure for Disposal of BET-
BAY 002
This protocol outlines the necessary steps for the safe disposal of BET-BAY 002 and

contaminated materials.

1. Personal Protective Equipment (PPE):

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields or goggles, a lab coat, and chemical-resistant gloves.[1]

Ensure adequate ventilation, such as working within a chemical fume hood, to avoid

inhalation of dust or aerosols.[1]

2. Waste Segregation:

All materials contaminated with BET-BAY 002, including unused product, empty containers,

and disposable labware (e.g., pipette tips, tubes), must be segregated as hazardous

chemical waste.
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3. Decontamination of Spills:

In the event of a small spill, absorb the solution with an inert, finely-powdered liquid-binding

material such as diatomite or a universal binder.[1]

Decontaminate affected surfaces by scrubbing with alcohol.[1]

Collect all cleanup materials in a designated, sealed container for hazardous waste.[1]

4. Final Disposal:

All waste containing BET-BAY 002 must be disposed of through an approved waste disposal

plant.[1] Do not dispose of this chemical down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow & Disposal
The following diagram illustrates a typical workflow for handling BET-BAY 002 in a laboratory

setting, from preparation to final disposal of waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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